Cas no 19778-85-9 (2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester)

• Product Name: 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester
• CAS No: 19778-85-9
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• MDL: MFCD00080663
• CID: 195101
• PubChem ID: 88240
• Update Time: 2025-07-10

2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester
• 1,1,1-TRIMETHYLOL ETHANE TRIACRYLATE
• 2-Propenoic acid,2-methyl-2-(((1-oxo-2-propenyl)oxy)methyl)-1,3-pr
• 2-Propenoic acid,2-methyl-2-((1-oxo-2-propenyl)oxy)-1,3-propanediyl ester
• 2-propenoicacid,2-methyl-2-[[(1-oxo-2-propenyl)oxy]methyl]-1,3-propanediyles
• Bisacrylic acid 2-(acryloyloxymethyl)-2-methylpropane-1,3-diyl ester
• Bisacrylic acid 2-[(acryloyloxy)methyl]-2-methyl-1,3-propanediyl ester
• Einecs 243-294-8
• Trimethylolethane triacrylate
• Tris(acrylic acid)1,1,1-ethanetriyltris(methylene) ester
• 2-methyl-2-[[(1-oxoallyl)oxy]methyl]propane-1,3-diyl diacrylate
• 2-Propenoic acid, 2-methyl-2-(((1-oxo-2-propenyl)oxy)methyl)-1,3-propanediyl ester
• [2-methyl-3-prop-2-enoyloxy-2-(prop-2-enoyloxymethyl)propyl] prop-2-enoate
• 2-Methyl-2-(((1-oxoallyl)oxy)methyl)propane-1,3-diyl diacrylate
• MFCD00080663
• 2-Propenoic acid, 2-methyl-2-((1-oxo-2-propenyl)oxy)-1,3-propanediyl ester
• 2-Propenoic acid, 1,1'-(2-methyl-2-(((1-oxo-2-propen-1-yl)oxy)methyl)-1,3-propanediyl) ester
• NS00026426
• FT-0761968
• 2-(acryloyloxymethyl)-2-methylpropane-1,3-diyl diacrylate
• 19778-85-9
• DTXSID6066527
• 2-((Acryloyloxy)methyl)-2-methylpropane-1,3-diyl diacrylate
• 2-Propenoic acid, 2-methyl-2-[[(1-oxo-2-propenyl)oxy]methyl]-1,3-propanediyl ester

• MDL： MFCD00080663
• Inchi： 1S/C14H18O6/c1-5-11(15)18-8-14(4,9-19-12(16)6-2)10-20-13(17)7-3/h5-7H,1-3,8-10H2,4H3
• InChI Key： HSZUHSXXAOWGQY-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC(C)(COC(C=C)=O)COC(C=C)=O

Computed Properties

• Exact Mass: 282.11000
• Monoisotopic Mass: 282.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.90000
• LogP: 1.18030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester

Research Briefing on 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester (CAS: 19778-85-9)

The compound 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester (CAS: 19778-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and biomedical relevance.

Recent studies have highlighted the compound's role as a crosslinking agent in polymer chemistry, particularly in the development of novel biomaterials. Its trifunctional acrylate structure enables the formation of highly crosslinked networks, making it valuable for creating hydrogels with tunable mechanical properties. A 2023 study published in Biomaterials Science demonstrated its utility in fabricating scaffolds for tissue engineering applications, showing improved cell adhesion and proliferation compared to traditional materials.

From a pharmaceutical perspective, researchers have explored 19778-85-9 as a potential drug delivery vehicle. Its ability to form pH-sensitive hydrogels has been leveraged for controlled release applications. A recent investigation in the Journal of Controlled Release (2024) reported successful encapsulation of hydrophobic anticancer agents using nanoparticles derived from this compound, achieving sustained release profiles and enhanced tumor targeting in murine models.

The compound's chemical reactivity has also been examined in detail. Advanced spectroscopic techniques including ¹H-NMR, ¹³C-NMR, and FT-IR have confirmed its structural integrity and purity. Computational studies have provided insights into its molecular interactions, particularly its hydrogen bonding capacity which contributes to its crosslinking efficiency. These findings were recently published in Physical Chemistry Chemical Physics (2023).

Safety evaluations have progressed significantly, with recent toxicological studies indicating favorable biocompatibility profiles at concentrations relevant for biomedical applications. However, researchers caution that optimal dosing requires further investigation, as highlighted in a 2024 review in Regulatory Toxicology and Pharmacology. The compound's degradation products and long-term stability under physiological conditions remain active areas of investigation.

Looking forward, several research groups have proposed innovative applications for 19778-85-9, including its use in 3D bioprinting formulations and as a component in smart wound dressings. The compound's versatility suggests it may play an increasingly important role in next-generation biomedical technologies, though scaling challenges for industrial production need to be addressed.

This briefing underscores the growing importance of 2-Propenoic acid,1,1'-[2-methyl-2-[[(1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] ester in advancing both materials science and pharmaceutical development. Continued research is expected to further elucidate its potential and optimize its applications in the coming years.